4-methyl-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 4-methyl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H17N3OS/c1-10-6-13(19-9-10)14(18)15-7-11-8-16-17-5-3-2-4-12(11)17/h6,8-9H,2-5,7H2,1H3,(H,15,18)
• InChI Key: WBIJJQQYZNJWIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NCC2=C3CCCCN3N=C2
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol

Description

4-methyl-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C14H17N3OS and its molecular weight is 275.37. The purity is usually 95%.
The exact mass of the compound 4-methyl-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)thiophene-2-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-methyl-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry

The 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine scaffold serves as an important building block for medicinal chemistry. . These compounds allow for the introduction of different substituents at various positions of pyrazole and/or piperazine rings. Notably, NH-pyrazole carbonic acids serve as key intermediates in this process. The regioselectivity for direct insertion of substituents into the 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine core has been explored. These functionalized derivatives hold promise as bifunctional scaffolds for drug design and development.

Hepatitis B Virus (HBV) Research

. These compounds effectively inhibit a wide range of nucleoside-resistant HBV variants. In an HBV AAV mouse model, a lead compound (designated as “45”) demonstrated inhibition of HBV DNA viral load upon oral administration.

NMR-Verified Dearomatization

. While this work is not directly related to the compound , it highlights the interest in pyrazolo[1,5-a]pyrazine-based systems and their synthetic versatility.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazines, have been used as building blocks in medicinal chemistry . These compounds can be functionalized to interact with various biological targets, suggesting a broad range of potential targets for the compound .

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information in the literature . It’s worth noting that compounds with similar structures have been used as scaffolds in medicinal chemistry, where their proper decoration leads to the desired activity .

Biochemical Pathways

Given the compound’s structural similarity to 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazines, it’s plausible that it may influence a variety of biochemical pathways depending on its specific functionalization .

Result of Action

Compounds with similar structures have been shown to exhibit a range of biological activities depending on their specific functionalization .